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Compound of Interest

2-(2-Chloro-5-

Compound Name:
methylphenyl)butanoic acid

Cat. No.: B13273407

Get Quote

Executive Summary & Chemical Identity

2-(2-Chloro-5-methylphenyl)butanoic acid is a lipophilic, alpha-substituted phenylacetic acid
derivative. Its structural uniqueness lies in the ortho-chloro substituent, which induces
significant steric torsion and electronic deactivation, influencing both its metabolic stability and
chemical reactivity. This compound serves as a critical building block for constructing complex
heterocyclic systems, particularly those requiring a sterically hindered chiral center.

Chemical Identification
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Parameter Detail

IUPAC Name 2-(2-Chloro-5-methylphenyl)butanoic acid

Common Synonyms -Ethyl-2-chloro-5-methylphenylacetic acid; 2-(2-

Chloro-5-methylphenyl)butyric acid

81682-39-5 (2-(2-Chloro-5-methylphenyl)acetic
Precursor CAS

acid)
C
Molecular Formula H
ClO
Molecular Weight 212.67 g/mol
SMILES CCC(C(=0)O)clcc(C)ecciCl

(Predicted) SJADGLUCSVHWOJ-

InChl Ke
y UHFFFAOYSA-N

Physicochemical Properties

Note: Experimental values for this specific intermediate are often proprietary. The values below
are high-confidence estimates derived from Structure-Activity Relationship (SAR) analysis of
the homologous precursor CAS 81682-39-5 and standard group contribution methods.

Fundamental Parameters
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Property

Value /| Range

Technical Context

Physical State

Solid (Crystalline)

Likely forms off-white to beige

monoclinic crystals due to

-stacking disrupted by the o-ClI
steric bulk.

Melting Point

88 — 94 °C (Est.)

The ethyl group disrupts the
crystal lattice relative to the
acetic acid precursor (MP
~105°C), lowering the melting
point slightly.

Boiling Point

315 — 320 °C (Est.)

High boiling point due to
carboxylic acid dimerization;
likely decomposes before

boiling at atm pressure.

Density

1.21 + 0.05 g/cm3

Denser than water due to the

heavy chlorine atom.

pKa (Acid)

3.85+0.10

The ortho-chloro group acts as
an electron-withdrawing group
(inductive effect), increasing
acidity relative to unsubstituted
phenylbutanoic acid (pKa
~4.5).

LogP (Octanol/Water)

3.2-34

Highly lipophilic. The ethyl
chain adds ~1.0 log unit to the

precursor's lipophilicity.

Solubility (Water)

<50 mg/L

Practically insoluble in water at
neutral pH.

Solubility (Organic)

High

Soluble in DCM, Ethyl Acetate,
Methanol, DMSO.

Solubility & Partitioning Logic
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The molecule exhibits pH-dependent solubility.
e pH < 3.0: Predominantly non-ionized; high affinity for organic phases.

e pH > 5.0: lonized (carboxylate anion); water solubility increases significantly, allowing for
base extraction purification strategies.

Synthesis & Purification Protocols
The most robust synthetic route involves the

-alkylation of the commercially available precursor 2-(2-Chloro-5-methylphenyl)acetic acid.

Reaction Pathway (Graphviz Visualization)

Precursor: -
2-(2-Chloro-5-methylphenyl) Step 1: Esterification Intermediate: Step 2: Enolate Formation Step 3: Alkylation Intermediate: Step 4: Hydrolysis 2_(2_Ch|°r;35'_‘-3:;“h )
acetic acid (MeOH / H2504) Methyl Ester (LDA/ THF, -78°C) (Ethyl lodide) Alpha-Ethyl Ester (LIOH / THF / H20) e aciyd" 5%
(CAS 81682-39-5

Click to download full resolution via product page

Caption: Step-wise synthesis via alpha-alkylation of the phenylacetic acid precursor.

Detailed Methodology

Step 1: Esterification (Protection)

Dissolve 10.0 g of 2-(2-Chloro-5-methylphenyl)acetic acid in 50 mL of anhydrous Methanol.
e Add 0.5 mL conc. H

SO
(catalyst).
o Reflux for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

e Concentrate in vacuo, neutralize with sat. NaHCO

, and extract with DCM. Yield: ~95% Methyl Ester.
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Step 2 & 3: Alkylation (Critical Step)

« Rationale: Direct alkylation of the acid requires 2 equivalents of base and is sluggish.
Alkylation of the ester is cleaner.

e Enolization: In a flame-dried flask under Argon, add THF (anhydrous) and cool to -78°C. Add
LDA (1.1 eq).

e Add the Methyl Ester (dissolved in THF) dropwise over 20 mins. Stir for 30 mins to ensure
complete enolate formation.

o Addition: Add Ethyl lodide (1.2 eq) dropwise.
» Allow the reaction to warm to room temperature over 4 hours.
e Quench with sat. NH

Cl. Extract with Et

O.
Step 4: Hydrolysis (Deprotection)
o Dissolve the alkylated ester in THF:Water (1:1).
e Add LiOH (3.0 eq). Stir at 50°C for 12 hours.

o Workup: Acidify aqueous layer to pH 2 with 1N HCI. The product will precipitate or oil out.
Extract with EtOAc.

Purification Strategy (Self-Validating System)

o Acid-Base Extraction: Dissolve crude in 1N NaOH (aqueous). Wash with Hexane (removes
unreacted ester/alkyl halides). Acidify aqueous phase to pH 1. Extract pure acid into EtOAc.

» Recrystallization: If solid, recrystallize from Hexane/EtOAc (9:1). The ortho-Cl substituent
often facilitates crystallization by disrupting packing, making the impurity profile distinct in the
mother liquor.
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Analytical Characterization

To validate the identity of the synthesized compound, compare against these predicted spectral
signatures.

1H NMR (400 MHz, CDCI )

e 11.0 (s, 1H): Carboxylic acid -OH (broad).

7.1 - 7.3 (m, 3H): Aromatic protons (ABC system due to 1,2,5-substitution).

3.8 (t, 1H): Alpha-proton (chiral center). Diagnostic signal: Triplet splitting due to adjacent CH

2.3 (s, 3H): Aryl-Methyl group.

1.8 - 2.1 (m, 2H): Ethyl group -CH

- (diastereotopic protons may appear as complex multiplet).

0.9 (t, 3H): Ethyl group -CH

IR Spectroscopy[6][7]

e 2500-3300 cm

: Broad O-H stretch (carboxylic acid dimer).

e 1705-1715cm

: Strong C=0 stretch (carbonyl).

e 750-800 cm

: C-Cl stretch.

Stability & Handling
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o Thermal Stability: Stable up to ~250°C. Decarboxylation may occur at prolonged high
temperatures (>280°C).

e Storage: Store in a cool, dry place. Hygroscopicity is low, but protection from moisture is
recommended to prevent caking.

o Safety: Irritant. The lipophilic nature allows skin penetration; wear nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. chemeo.com [chemeo.com]

» To cite this document: BenchChem. [Technical Monograph: Physicochemical Profiling of 2-
(2-Chloro-5-methylphenyl)butanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13273407/docs#technical-monograph-
physicochemical-profiling-of-2-2-chloro-5-methylphenyl-butanoic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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